N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H14N4O3S/c1-8(19)9-3-2-4-10(5-9)16-13(21)7-22-14-17-11(15)6-12(20)18-14/h2-6H,7H2,1H3,(H,16,21)(H3,15,17,18,20)
• InChI Key: QHSRPICRPXTDGE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC(=CC(=O)N2)N
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide, also known as ACT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a thioacetamide derivative that has shown promise in various fields of research, including biochemistry, pharmacology, and medicinal chemistry. In

Mechanism of Action

N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide exerts its biological effects by inhibiting the activity of various enzymes and proteins in the body. Specifically, N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators. By inhibiting the activity of COX-2, N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide can reduce inflammation in the body. Additionally, N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to inhibit the activity of DNA polymerase, which is an enzyme that is involved in DNA replication. By inhibiting the activity of DNA polymerase, N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide can inhibit the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. In vivo studies have shown that N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide can reduce tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has several advantages for use in laboratory experiments. First, it is a relatively simple compound to synthesize, which makes it readily available for use in research. Second, N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been extensively studied, which means that there is a significant body of literature available on its properties and potential applications. However, there are also some limitations to the use of N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide in laboratory experiments. For example, N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to have low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide. First, further studies are needed to fully understand the mechanism of action of this compound. Second, there is a need for more in vivo studies to determine the efficacy of N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide in animal models of disease. Third, there is a need for studies to determine the safety and toxicity of N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide in humans. Fourth, there is a need for studies to determine the optimal dosage and administration of N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide for various diseases. Finally, there is a need for studies to identify new derivatives of N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide that may have improved properties for use in research and medicine.

Scientific Research Applications

N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been extensively studied for its potential applications in scientific research. This compound has shown promise in various fields of research, including biochemistry, pharmacology, and medicinal chemistry. N-(3-acetylphenyl)-2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to have antitumor, anti-inflammatory, and antimicrobial properties. It has also been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.